1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-naphthalen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C21H21ClN2O2S/c22-21-8-4-3-7-19(21)16-23-11-13-24(14-12-23)27(25,26)20-10-9-17-5-1-2-6-18(17)15-20/h1-10,15H,11-14,16H2
• InChI Key: MSIJANJDFRULQF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2Cl)S(=O)(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C21H21ClN2O2S
• Molecular Weight: 400.9 g/mol

Description

1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine is an organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse applications in medicinal chemistry and material science due to their unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine typically involves the reaction of 2-chlorobenzyl chloride with 4-(2-naphthylsulfonyl)piperazine under basic conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like potassium carbonate or sodium hydroxide to facilitate the nucleophilic substitution.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon.

Substitution: Sodium hydroxide or potassium carbonate in organic solvents.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce the corresponding amine.

Scientific Research Applications

1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor studies.

Medicine: Explored for its pharmacological properties, including potential anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(2-chlorobenzyl)-4-(2-naphthyl)piperazine
• 1-(2-chlorobenzyl)-4-(2-sulfonyl)piperazine
• 1-(2-bromobenzyl)-4-(2-naphthylsulfonyl)piperazine

Comparison

Compared to similar compounds, 1-(2-chlorobenzyl)-4-(2-naphthylsulfonyl)piperazine may exhibit unique properties due to the presence of both the chlorobenzyl and naphthylsulfonyl groups. These structural features can influence its reactivity, binding affinity, and overall biological activity.